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Compound of Interest

Compound Name: (S)-BMS-378806
Cat. No.: B12399421
Get Quote

This document provides crucial safety and logistical information for the proper handling and
disposal of the investigational anti-HIV-1 compound (S)-BMS-378806. The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure the safe management of this compound in a laboratory setting, in accordance with
general principles of chemical and pharmaceutical waste disposal.

Chemical and Safety Data

While a specific Safety Data Sheet (SDS) for (S)-BMS-378806 is not publicly available, the
following information has been compiled from various sources. It is important to note that as an
investigational compound, full toxicological and environmental hazard data may not be
available. Therefore, it should be handled with care, assuming it is a potentially hazardous
substance.
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Property Value

1-[(2R)-4-benzoyl-2-methylpiperazin-1-yl]-2-{4-

Chemical Name methoxy-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-
1,2-dione

Molecular Formula C22H22N404

Molecular Weight 406.43 g/mol

No significant cytotoxicity was observed in 14
cell types tested (CC50 >225 uM)[1]. Well-
tolerated in rats and dogs in short-term
studies[2].

Known Hazards

Investigational drug. Disposal must comply with

the Federal Resource Conservation and
Regulatory Status )

Recovery Act (RCRA) and local regulations for

chemical and pharmaceutical waste[3][4].

Step-by-Step Disposal Protocol

The disposal of (S)-BMS-378806, as with any investigational drug, must be conducted in a
manner that ensures the safety of laboratory personnel and minimizes environmental impact.
The recommended method for disposal is incineration by a licensed hazardous waste
management company.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and
chemical-resistant gloves, when handling (S)-BMS-378806 in any form (solid, solution, or

waste).
2. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired (S)-BMS-378806 powder in its original container or a clearly

labeled, sealed, and chemically compatible container.
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o Contaminated materials such as weighing paper, gloves, and pipette tips should be
collected in a dedicated, sealed plastic bag or container labeled as "Hazardous Chemical
Waste" and with the full chemical name.

e Liquid Waste:

o Collect solutions of (S)-BMS-378806 in a dedicated, leak-proof, and shatter-resistant
container.

o The container must be clearly labeled as "Hazardous Chemical Waste" with the full
chemical name and approximate concentration.

o Do not mix with other chemical waste streams unless compatibility is confirmed.
o Empty Containers:

o Empty containers that held (S)-BMS-378806 should be triple-rinsed with a suitable
solvent. The first rinseate must be collected and disposed of as hazardous liquid waste.
Subsequent rinses can typically be disposed of down the drain, but institutional policies
should be followed.

o After rinsing, deface or remove the original label and dispose of the container according to
your institution's guidelines for clean lab glass or plastic.

3. Labeling:
» All waste containers must be clearly labeled with:
o The words "Hazardous Waste"
o The full chemical name: "(S)-BMS-378806"
o The primary hazard(s) (if known, otherwise list as "Chemical Waste for Incineration™)
o The date the waste was first added to the container.

4. Storage:
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» Store waste containers in a designated satellite accumulation area within the laboratory.
e Ensure containers are kept closed except when adding waste.
o Store in secondary containment to prevent spills.

e Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous
waste in the laboratory.

5. Disposal Request and Pickup:

» Once the waste container is full or has been in storage for the maximum allowed time per
institutional policy (typically 90-180 days), arrange for pickup through your institution's
Environmental Health and Safety (EHS) office or a contracted professional waste disposal
service.

e Do not dispose of (S)-BMS-378806 down the drain or in the regular trash.[5]

o The waste will be transported to a licensed facility for incineration, which is the standard and
recommended disposal method for non-hazardous investigational drugs to ensure complete
destruction.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S)-
BMS-378806.
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Caption: Disposal workflow for (S)-BMS-378806.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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